Cas no 134441-71-7 (tert-Butyl (2S,4R)-4-((tert-butyldimethylsilyl)oxy)-2-formylpyrrolidine-1-carboxylate)

• Product Name: tert-Butyl (2S,4R)-4-((tert-butyldimethylsilyl)oxy)-2-formylpyrrolidine-1-carboxylate
• CAS No: 134441-71-7
• MF: C₁₆H₃₁NO₄Si
• MW: 329.507146120071
• CID: 2736451
• PubChem ID: 10969557
• Update Time: 2025-10-29

tert-Butyl (2S,4R)-4-((tert-butyldimethylsilyl)oxy)-2-formylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (2S,4R)-N-tert-butoxycarbonyl-4-tert-butyldimethylsilyloxy-2-formylpyrrolidine
• tert-Butyl (2S,4R)-4-((tert-butyldimethylsilyl)oxy)-2-formylpyrrolidine-1-carboxylate
• AB48995
• 1-tert-butoxycarbonyl-4-tert-butyldimethylsilyloxy-2-formylpyrrolidine
• 4-(TERT-BUTYL-DIMETHYL-SILANYLOXY)-2-FORMYL-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• FUDKXBTUIHSMIL-QWHCGFSZSA-N
• (2S,4R)-tert-Butyl 4-((tert-butyldimethylsilyl)oxy)-2-formylpyrrolidine-1-carboxylate
• (2S,4R)-N-tert-butoxycarbonyl-4-tert-butyl-dimethylsiloxy-2-formylpyrrolidine
• (2S,4R)-1-Boc-4-[t-butyldimethylsilyloxy]-pyrrolidin-2-aldehyde
• N-t-butoxycarbonyl-trans-4-(t-butyldimethylsilyl)oxy-L-prolinal
• G75975
• tert-butyl (2S,4R)-4-{[tert-butyl(dimethyl)silyl]oxy}-2-formylpyrrolidine-1-carboxylate
• (2S, 4R)-N-tert-butoxycarbonyl-4-tert-butyldimethylsiloxyprolinal
• (2S,4 R)-N-tert-butoxycarbonyl-4-tert-butyldimethylsiloxy-2-formylpyrrolidine
• (2S,4R)-N-t-butoxycarbonyl-4-t-butyldimethylsiloxyprolinal
• CS-0120443
• 4-(R)-(tert-Butyl-dimethyl-silanyloxy)-2-(S)-formyl-pyrrolidine-1-carboxylic acid tert-butyl ester
• SCHEMBL144330
• (2S,4R)-N-tert-butoxycarbonyl-4-tert-butyldimethylsiloxyprolinal
• 134441-71-7
• (2S,4R)-4-tert-butyldimethylsiloxy-N-tert-butoxycarbonylprolinal
• (2s,4r)-n-t-butoxycarbonyl-4-(t-butyldimethylsiloxy)prolinal
• (2S,4R)-N-tert-butoxycarbonyl-4-(tert-butyldimethylsiloxy)prolinal
• (2S,4R)-N-BOC-4-(t-butyldimethylsilyloxy)prolinaldehyde
• tert-butyl-(2S,4R)-4-{[tert-butyl(dimethyl)silyl]oxy}-2-formylpyrrolidine-1-carboxylate
• tert-butyl (2S,4R)-4-{[tert-butyl(dimethyl)silyl] oxy}-2-formylpyrrolidine-1-carboxylate

• Inchi： 1S/C16H31NO4Si/c1-15(2,3)20-14(19)17-10-13(9-12(17)11-18)21-22(7,8)16(4,5)6/h11-13H,9-10H2,1-8H3
• InChI Key： FUDKXBTUIHSMIL-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC1CN(C(=O)OC(C)(C)C)C(C=O)C1

Computed Properties

• Exact Mass: 329.20223500g/mol
• Monoisotopic Mass: 329.20223500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8

Additional information on tert-Butyl (2S,4R)-4-((tert-butyldimethylsilyl)oxy)-2-formylpyrrolidine-1-carboxylate

Comprehensive Analysis of tert-Butyl (2S,4R)-4-((tert-butyldimethylsilyl)oxy)-2-formylpyrrolidine-1-carboxylate (CAS No. 134441-71-7)

The compound tert-Butyl (2S,4R)-4-((tert-butyldimethylsilyl)oxy)-2-formylpyrrolidine-1-carboxylate (CAS No. 134441-71-7) is a highly specialized chiral intermediate widely utilized in pharmaceutical synthesis and organic chemistry research. Its unique structural features, including the tert-butyldimethylsilyl (TBS) protecting group and the formylpyrrolidine backbone, make it a valuable building block for asymmetric synthesis. Researchers frequently search for "chiral pyrrolidine derivatives" or "TBS-protected amino acids," reflecting its relevance in modern drug discovery.

In recent years, the demand for enantioselective synthesis intermediates has surged due to the growing emphasis on green chemistry and sustainable pharmaceutical production. This compound’s stereochemical purity (2S,4R configuration) aligns with industry trends toward high-precision molecular design, addressing queries like "how to achieve stereocontrol in heterocycle synthesis." Its carboxylate and formyl functionalities further enable diverse derivatization, a topic often explored in "multistep organic transformations" discussions.

The tert-butyl and TBS groups in this molecule enhance its stability during reactions, a feature highlighted in searches for "protecting groups for sensitive functionalities." Analytical techniques such as NMR and HPLC are critical for verifying its purity, a common concern for laboratories focusing on "QC standards for chiral intermediates." Additionally, its role in synthesizing bioactive alkaloids or peptidomimetics attracts attention from researchers investigating "novel drug scaffolds."

From a commercial perspective, CAS No. 134441-71-7 is often sourced for custom synthesis projects, with vendors emphasizing its "GMP-compatible scalability." Environmental considerations also drive interest in "solvent-free modifications of pyrrolidine derivatives," where this compound’s reactivity profile offers advantages. Its compatibility with catalytic hydrogenation and cross-coupling reactions further broadens its utility, as seen in trending searches like "palladium-catalyzed pyrrolidine functionalization."

In summary, tert-Butyl (2S,4R)-4-((tert-butyldimethylsilyl)oxy)-2-formylpyrrolidine-1-carboxylate exemplifies the intersection of advanced synthetic chemistry and applied pharmaceutical research. Its structural versatility and alignment with industry demands ensure its continued prominence in scientific literature and commercial applications.